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Compound of Interest

Compound Name: Anilazine

Cat. No.: B1666039

This guide provides a detailed comparison between the older, multi-site fungicide Anilazine
and the widely used modern class of triazole fungicides. The information is intended for
researchers, scientists, and professionals in drug and pesticide development, offering an
objective look at their mechanisms, efficacy, and experimental evaluation based on available
data. Due to Anilazine's status as a largely obsolete fungicide, direct comparative
experimental data with modern triazoles is scarce. This guide synthesizes data from separate
studies to provide a comprehensive overview.

Mechanism of Action: A Tale of Two Strategies

The fundamental difference between Anilazine and triazole fungicides lies in their mode of
action at the cellular level. Anilazine acts as a multi-site inhibitor, whereas triazoles have a
very specific, single-site target.

Anilazine: This synthetic triazine fungicide is a non-systemic, protective fungicide with multi-
site activity.[1] Its primary mechanism involves the non-specific inhibition of various enzymes by
reacting with sulfhydryl groups, disrupting cellular metabolism.[1] This includes the inhibition of
mitochondrial respiration, leading to energy depletion and fungal cell death.[2] Because it
affects multiple metabolic pathways simultaneously, the risk of developing resistance to
Anilazine is very low.
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Caption: Multi-site inhibitory action of Anilazine on fungal cell metabolism.

Modern Triazole Fungicides: Triazoles are a large and important group of systemic fungicides.
[3] Their mode of action is highly specific: they inhibit the C14-demethylase enzyme, which is
crucial for the biosynthesis of ergosterol.[3][4][5] Ergosterol is the primary sterol in fungal cell
membranes, analogous to cholesterol in mammalian cells, and is essential for maintaining
membrane structure and function.[2][3] By blocking ergosterol production, triazoles disrupt
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membrane integrity, leading to abnormal fungal growth and death.[3] This single-site action
makes them effective but also more susceptible to the development of fungal resistance.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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